5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol

Specification

• CAS No.: 333313-76-1
• Molecular Formula: C12H15ClN4S
• Molecular Weight: 282.79 g/mol
• IUPAC Name: 3-[(3-chloro-4-methylanilino)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C12H15ClN4S/c1-3-17-11(15-16-12(17)18)7-14-9-5-4-8(2)10(13)6-9/h4-6,14H,3,7H2,1-2H3,(H,16,18)
• Standard InChI Key: HCFVOKSKJIFQPM-UHFFFAOYSA-N
• SMILES: CCN1C(=NNC1=S)CNC2=CC(=C(C=C2)C)Cl
• Canonical SMILES: CCN1C(=NNC1=S)CNC2=CC(=C(C=C2)C)Cl

Introduction

Chemical Properties and Structure

Physical and Chemical Properties

5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-triazole-3-thiol possesses distinct physical and chemical properties that define its behavior and potential applications. With a molecular weight of 282.79 g/mol, this compound features a moderate-sized organic structure with a balanced distribution of polar and non-polar elements. The presence of the triazole ring contributes to its water solubility, while the aromatic and aliphatic portions provide some degree of lipophilicity, potentially enabling it to cross biological membranes.

The thiol (-SH) functional group in the compound is particularly noteworthy, as it can participate in various chemical reactions including oxidation, alkylation, and formation of disulfide bonds. This reactivity may be relevant to both synthetic modifications of the compound and its potential biological mechanisms. Additionally, the amine linkage provides a site for hydrogen bonding, which may influence the compound's interactions with biological targets such as proteins or nucleic acids.

Structural Characteristics

The structure of 5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-triazole-3-thiol incorporates several key structural features that define its chemical identity and potential biological activity. At its core is the 1,2,4-triazole heterocycle, a five-membered ring containing three nitrogen atoms. The compound is specifically substituted with an ethyl group at the N-4 position and a thiol group at the 3-position of the triazole ring.

The most distinctive structural feature is the (3-chloro-4-methyl-phenylamino)-methyl substituent at the 5-position of the triazole ring. This complex side chain contains a chlorine atom and a methyl group on a phenyl ring, connected to the triazole through a methylene bridge and a secondary amine linkage. These structural elements create a unique three-dimensional configuration that may be crucial for specific molecular recognition events in biological systems.

Chemical Identifiers and Properties

Table 1 below summarizes the key chemical identifiers and properties of 5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-triazole-3-thiol:

Parameter	Value
CAS Number	333313-76-1
Molecular Formula	C₁₂H₁₅ClN₄S
Molecular Weight	282.79 g/mol
IUPAC Name	3-[(3-chloro-4-methylanilino)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
InChI	InChI=1S/C12H15ClN4S/c1-3-17-11(15-16-12(17)18)7-14-9-5-4-8(2)10(13)6-9/h4-6,14H,3,7H2,1-2H3,(H,16,18)
InChIKey	HCFVOKSKJIFQPM-UHFFFAOYSA-N
SMILES	CCN1C(=NNC1=S)CNC2=CC(=C(C=C2)C)Cl
PubChem Compound ID	865657

The compound can exist in tautomeric forms, with the 3-thiol form (triazole-3-thiol) interconverting with the thione form (1H-1,2,4-triazole-5-thione). This tautomerism is common among heterocyclic compounds containing thiol groups and can influence the compound's reactivity and binding properties in different environments.

Structure-Activity Relationships

Comparative Analysis with Similar Compounds

Table 2 below presents a comparative analysis of 5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-triazole-3-thiol with a structurally related compound identified in the search results:

Feature	5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-triazole-3-thiol	5-(3-chloro-4-methylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
CAS Number	333313-76-1	632292-08-1
Molecular Formula	C₁₂H₁₅ClN₄S	C₁₀H₁₀ClN₃S
Molecular Weight	282.79 g/mol	239.73 g/mol
Core Structure	1,2,4-triazole with thiol/thione	1,2,4-triazole with thiol/thione
N-4 Substituent	Ethyl	Methyl
Connection to Phenyl	Through methylene bridge and amine	Direct connection
Phenyl Substituents	3-chloro, 4-methyl	3-chloro, 4-methyl

The key structural differences between these compounds include the nature of the N-4 substituent (ethyl versus methyl) and the mode of connection to the phenyl ring (through a methylene bridge and amine linkage versus direct connection). These differences would likely influence the compounds' three-dimensional conformations, flexibility, and interaction with biological targets, potentially leading to distinct biological activity profiles.

Research and Development Considerations

Analytical Methods and Characterization

Proper characterization of 5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-triazole-3-thiol is essential for research and development purposes. Standard analytical techniques for this type of compound typically include:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) to confirm the structure and assess purity

• Mass spectrometry to verify the molecular weight and fragmentation pattern

• Infrared (IR) spectroscopy to identify functional groups, particularly the thiol/thione group

• Elemental analysis to confirm the elemental composition

• X-ray crystallography to determine the three-dimensional structure in the solid state

• High-Performance Liquid Chromatography (HPLC) to evaluate purity and develop quantitative analytical methods

These analytical approaches are standard practice in medicinal chemistry and would be essential for any research program focused on this compound.